17beta-Hydroxy-5alpha-androst-2-ene-2-carbonitrile
17beta-Hydroxy-5alpha-androst-2-ene-2-carbonitrile
Brand Name:
Vulcanchem
CAS No.:
1093-60-3
VCID:
VC21021545
InChI:
InChI=1S/C20H29NO/c1-19-10-9-17-15(16(19)7-8-18(19)22)6-5-14-4-3-13(12-21)11-20(14,17)2/h3,14-18,22H,4-11H2,1-2H3/t14-,15+,16+,17+,18+,19+,20+/m1/s1
SMILES:
CC12CCC3C(C1CCC2O)CCC4C3(CC(=CC4)C#N)C
Molecular Formula:
C20H29NO
Molecular Weight:
299.4 g/mol
17beta-Hydroxy-5alpha-androst-2-ene-2-carbonitrile
CAS No.: 1093-60-3
Cat. No.: VC21021545
Molecular Formula: C20H29NO
Molecular Weight: 299.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1093-60-3 |
|---|---|
| Molecular Formula | C20H29NO |
| Molecular Weight | 299.4 g/mol |
| IUPAC Name | (5S,8R,9S,10S,13S,14S,17S)-17-hydroxy-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-2-carbonitrile |
| Standard InChI | InChI=1S/C20H29NO/c1-19-10-9-17-15(16(19)7-8-18(19)22)6-5-14-4-3-13(12-21)11-20(14,17)2/h3,14-18,22H,4-11H2,1-2H3/t14-,15+,16+,17+,18+,19+,20+/m1/s1 |
| Standard InChI Key | WAYOXMHWDMAJDN-WDCLZLQXSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CC[C@@H]4[C@@]3(CC(=CC4)C#N)C |
| SMILES | CC12CCC3C(C1CCC2O)CCC4C3(CC(=CC4)C#N)C |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4C3(CC(=CC4)C#N)C |
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